[3-(Dimethylamino)-2,2-dimethylpropyl](thiophen-2-ylmethyl)amine

• Molecular Formula: C12H22N2S
• Molecular Weight: 226.38 g/mol
• IUPAC Name: N,N,2,2-tetramethyl-N'-(thiophen-2-ylmethyl)propane-1,3-diamine
• InChI: InChI=1S/C12H22N2S/c1-12(2,10-14(3)4)9-13-8-11-6-5-7-15-11/h5-7,13H,8-10H2,1-4H3
• InChI Key: NLGCDEUFDXPHLI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNCC1=CC=CS1)CN(C)C

Description

3-(Dimethylamino)-2,2-dimethylpropylamine (CAS: 1019504-60-9) is a tertiary amine featuring a dimethylamino-substituted 2,2-dimethylpropyl backbone and a thiophen-2-ylmethyl substituent. Its molecular formula is C₁₂H₂₂N₂S, with a molecular weight of 226.38 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Dimethylamino)-2,2-dimethylpropylamine typically involves the following steps:

Formation of the Thiophene Ring: The thiophene ring can be synthesized through various methods, including the Gewald reaction, which involves the condensation of sulfur, an α-methylene carbonyl compound, and an α-cyano ester.

Attachment of the Propyl Chain: The propyl chain with a dimethylamino group can be introduced via nucleophilic substitution reactions. For instance, a halogenated propylamine can react with a thiophene derivative under basic conditions to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and automated synthesis platforms to streamline the process.

Chemical Reactions Analysis

Types of Reactions

3-(Dimethylamino)-2,2-dimethylpropylamine: can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to modify the thiophene ring or the dimethylamino group.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the thiophene ring or the propyl chain.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiophene ring can yield thiophene sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the thiophene ring or the propyl chain.

Scientific Research Applications

3-(Dimethylamino)-2,2-dimethylpropylamine: has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound can be used in the study of biological systems, particularly in understanding the interactions between small molecules and biological macromolecules.

Industry: The compound can be used in the development of advanced materials, such as organic semiconductors and light-emitting diodes.

Mechanism of Action

The mechanism of action of 3-(Dimethylamino)-2,2-dimethylpropylamine involves its interaction with specific molecular targets. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions, while the thiophene ring can engage in π-π stacking interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

3-(Dimethylamino)-2,2-dimethylpropylamine (CAS: 1019603-95-2)

• Structural Differences : Replaces the thiophene ring with a furan (oxygen instead of sulfur).
• Implications: Electronic Effects: The electron-rich furan (due to oxygen’s electronegativity) may alter reactivity in electrophilic substitutions compared to the sulfur-containing thiophene . Bioavailability: Furan’s lower molecular weight (C₁₂H₂₂N₂O vs. C₁₂H₂₂N₂S) could enhance aqueous solubility but reduce membrane permeability. Synthetic Accessibility: notes discontinuation (“descatalogado”), suggesting challenges in large-scale synthesis compared to the thiophene analog .

Bis(thiophen-2-ylmethyl)amine

• Structural Differences : Contains two thiophen-2-ylmethyl groups instead of one.
• Synthesis: Prepared via carbon disulfide and ZnSO₄-mediated reactions, differing from alkylation methods used for the target compound .

Tert-Butyl 3-{[3-(Dimethylamino)-2,2-dimethylpropyl]amino}propanoate (CAS: 1221342-42-2)

• Structural Differences: Incorporates a tert-butyl ester and a propanoate linker.
• Implications: Prodrug Potential: The ester group may improve oral bioavailability, with hydrolysis yielding the active amine .

Methyl-[3-(naphthalen-1-yloxy)-3-thiophen-2-yl-propyl]-amine

• Structural Differences : Substitutes the dimethylpropyl group with a naphthalene-oxygen-thiophene chain.
• Implications :
  • Lipophilicity : The naphthalene group increases hydrophobicity, which may enhance binding to aromatic receptors but reduce solubility .
  • Synthetic Complexity : Multi-step synthesis involving naphthalene derivatives, contrasting with simpler alkylation routes for the target compound .

2-(Dimethylamino)-2-methylpropylamine

• Structural Differences : Features a fluorophenyl-furan substituent.
• Implications: Electron-Withdrawing Effects: Fluorine enhances metabolic stability and may influence receptor affinity .

Data Table: Key Properties of Compared Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
Target Compound	C₁₂H₂₂N₂S	226.38	Thiophen-2-ylmethyl	CNS-penetrant potential
Furan Analog (CAS: 1019603-95-2)	C₁₂H₂₂N₂O	210.32	Furan-2-ylmethyl	Discontinued synthesis
Bis(thiophen-2-ylmethyl)amine	C₁₀H₁₂N₂S₂	224.34	Dual thiophen-2-ylmethyl	Enhanced π-π interactions
Tert-Butyl Ester Derivative (CAS: 1221342-42-2)	C₁₄H₃₀N₂O₂	258.40	tert-Butyl ester	Prodrug candidate
Naphthalene-Thiophene Hybrid	C₂₀H₂₁NO₅S	387.45	Naphthalene-oxygen-thiophene	High lipophilicity
Fluorophenyl-Furan Derivative	C₁₇H₂₃FN₂O	296.38	4-fluorophenyl-furan	Improved metabolic stability

Biological Activity

3-(Dimethylamino)-2,2-dimethylpropylamine is a synthetic organic compound characterized by its complex structure, which includes a dimethylamino group and a thiophene ring. This molecular configuration suggests significant potential for biological activity, particularly in medicinal chemistry. The compound's molecular formula is $C_{12}H_{22}N_2S$ with a molecular weight of approximately 226.38 g/mol.

Biological Activity Overview

The biological activity of this compound is primarily influenced by its structural features, particularly the presence of the dimethylamino group and the thiophene moiety. These components are known to enhance interactions with biological targets, leading to various pharmacological effects.

• Neurotransmitter Modulation : The dimethylamino group is associated with neurotransmitter activity modulation, which may suggest potential applications in treating neurological disorders.
• Antidepressant Properties : Compounds containing thiophene rings have been explored for their antidepressant effects, indicating that this compound might exhibit similar properties.

Research Findings

Several studies have investigated the biological activities of compounds structurally related to 3-(Dimethylamino)-2,2-dimethylpropylamine.

Case Studies and Experimental Data

• Antidepressant Activity :
  • A study on thiophene-based antidepressants demonstrated that modifications in the thiophene structure could lead to significant antidepressant effects in animal models.
• Neurotransmitter Interaction :
  • Research has shown that compounds with dimethylamino groups can enhance serotonin and norepinephrine levels, suggesting potential use in mood disorders .
• Antimicrobial Properties :
  • Similar compounds have exhibited antibacterial and antifungal activities, indicating that 3-(Dimethylamino)-2,2-dimethylpropylamine may also possess antimicrobial properties .

Comparative Analysis with Related Compounds

Compound Name	Structure Features	Biological Activity
Dimethylaminopropylbenzylamine	Contains a dimethylamino group and aromatic ring	Neurotransmitter modulation
Thiophene-based antidepressants	Incorporates thiophene rings	Antidepressant effects
N,N-Dimethylethylenediamine	Two amine groups	Used in various chemical syntheses